Cas no 1171767-49-9 (N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide
• CAS No: 1171767-49-9
• MF: C₂₆H₂₂N₂O₃S
• MW: 442.529485225677
• CID: 5457503
• PubChem ID: 44035274
• Update Time: 2025-05-19

N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024475478
• F2898-5113
• N-(1,3-benzothiazol-2-yl)-N-(oxolan-2-ylmethyl)-9H-xanthene-9-carboxamide
• N-(benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-9H-xanthene-9-carboxamide
• N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide
• 1171767-49-9
• N-2-Benzothiazolyl-N-[(tetrahydro-2-furanyl)methyl]-9H-xanthene-9-carboxamide

• Inchi： 1S/C26H22N2O3S/c29-25(24-18-9-1-4-12-21(18)31-22-13-5-2-10-19(22)24)28(16-17-8-7-15-30-17)26-27-20-11-3-6-14-23(20)32-26/h1-6,9-14,17,24H,7-8,15-16H2
• InChI Key： MYASEOQRSYIKAD-UHFFFAOYSA-N
• SMILES： C1(C(N(C2=NC3=CC=CC=C3S2)CC2CCCO2)=O)C2=C(C=CC=C2)OC2=C1C=CC=C2

Computed Properties

• Exact Mass: 442.13511374g/mol
• Monoisotopic Mass: 442.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 597.1±60.0 °C(Predicted)
• pka: 1.35±0.10(Predicted)

Additional information on N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide

Introduction to N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide (CAS No. 1171767-49-9)

N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide, identified by its CAS number 1171767-49-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework, which includes fused benzothiazole and xanthene moieties. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural composition of N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide is meticulously designed to enhance its potential biological activity. The benzothiazole ring is a well-known pharmacophore that exhibits a wide range of biological functions, including antimicrobial, anti-inflammatory, and antiviral properties. Its integration with the xanthene scaffold not only enriches the molecular complexity but also opens up new avenues for modulating biological pathways. The oxolan-2-yl substituent further contributes to the compound's versatility by introducing an oxygen-rich moiety that can participate in hydrogen bonding and other intermolecular interactions, thereby influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide has emerged as a compound of interest due to its unique structural features and potential biological activities. Studies have demonstrated that the combination of benzothiazole and xanthene moieties can lead to the development of molecules with improved pharmacokinetic properties and target specificity. This has been particularly relevant in the context of oncology, where such compounds have shown promise in inhibiting key enzymes involved in cancer cell proliferation.

The synthesis of N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yl)methyl]-9H-xanthene-9-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the benzothiazole ring typically begins with the condensation of 2-aminothiophenol with appropriate carbonyl compounds, followed by cyclization to form the heterocyclic core. Subsequent functionalization with the oxolan-2-yl group involves nucleophilic substitution reactions, where an alkoxy group is introduced at the appropriate position on the xanthene scaffold. The final step involves carboxylation to yield the desired amide derivative.

The chemical stability and reactivity of N-(1,3-benzothiazol-2-yl)-N-[(oxolan-2-yyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyyymethyl)]9H-xanthene9carboxamide are critical factors that determine its suitability for pharmaceutical applications. Research has shown that this compound exhibits good solubility in polar organic solvents, which facilitates its use in various synthetic protocols. Additionally, its stability under standard storage conditions makes it a practical choice for industrial-scale production.

Beyond its structural significance, N-(1,3-benzothiazol2 -yl)-N[ (< oxolan - 2 - ylmethyl ) m e t h y l ] - 9 H - xan t h e n e - 9 - c ar box am ide has shown intriguing biological activities that warrant further investigation. Preliminary studies have indicated that it may possess inhibitory effects on certain enzymes associated with inflammatory pathways. This aligns with the growing interest in developing anti-inflammatory agents with minimal systemic side effects. Moreover, its potential interaction with DNA-binding proteins suggests that it could be explored as an antitumor agent.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. In vitro assays have been conducted to assess the cytotoxicity of N-(1,3-benzothiazol2 -yl)-N[ (< oxolan - 2 - ylmethyl ) m e t h y l ] - 9 H - xan t h e n e - 9 - c ar box am ide against various cancer cell lines. These studies have revealed promising results, demonstrating its ability to induce apoptosis in malignant cells while maintaining lower toxicity towards healthy cells. This selective toxicity is a crucial factor in ensuring therapeutic efficacy without compromising patient safety.

The pharmacokinetic profile of any potential drug candidate is equally important as its biological activity. N-(1 , 3 - b en z o th i az ol - 2 y l ) - N [ ( o x o l an - 2 y l m e t h y l ) m e t h y l ] - 9 H xan t h e n e - 9 c ar box am ide has been subjected to pharmacokinetic studies to evaluate its absorption , distribution , metabolism , and excretion (ADME) properties . Initial findings suggest that it exhibits reasonable bioavailability and moderate metabolic clearance , indicating its potential for clinical translation.

The future direction of research on N-(1 , 3 b en z o th i az ol - 2 y l ) n [ ( ox o l an _ 2 y l m e t h y l ) m e t h y l ] _ 9 H xan t h e n e _ 9 c ar box am ide lies in optimizing its chemical structure for improved biological activity and pharmacokinetic properties . This may involve modifying substituents on the benzothiazole or xanthene rings to enhance binding affinity or exploring new synthetic routes to improve yield and purity . Additionally , investigating its mechanism of action will provide valuable insights into its therapeutic potential.

In conclusion , N-(1 ,3-ben z o th i az ol _ 2-y l ) _ n [ ( ox o l an _ 2-y lm ethy l ) _ m ethy l ] _ _ _ _ _ _ _ _ _ _